1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C19H22N4O2/c1-13-7-4-5-8-16(13)21-19(24)20-12-17(18-9-6-10-25-18)23-15(3)11-14(2)22-23/h4-11,17H,12H2,1-3H3,(H2,20,21,24)
• InChI Key: AXXKYSATIQTQJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC(C2=CC=CO2)N3C(=CC(=N3)C)C
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-3-(o-tolyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Furan-2-ylmethyl (3,5-dimethyl-1H-pyrazol-1-yl) urea and has a molecular formula of C22H24N4O2.

Scientific Research Applications

Synthetic Applications and Characterization

The synthesis and characterization of compounds containing pyrazole, furan, and urea functionalities serve as a foundation for developing new materials and pharmaceuticals. Abdelrazek et al. (2010) described the synthesis of novel pyridine and naphthyridine derivatives, illustrating how compounds with furan and pyrazole units can undergo various reactions to create complex heterocyclic structures, potentially useful in materials science and pharmaceutical chemistry (Abdelrazek, Kassab, Metwally, & Sobhy, 2010). Similarly, Singh, Rawat, and Sahu (2014) conducted a study on a pyrrole derivative highlighting the importance of spectroscopic techniques in confirming the structure of complex molecules, which is crucial for understanding their properties and potential applications (Singh, Rawat, & Sahu, 2014).

Catalysis and Chemical Transformations

Urea derivatives are known for their catalytic capabilities. Li, Ruzi, Ablajan, and Ghalipt (2017) reported on a one-pot synthesis method for pyrano[2,3-c]pyrazole derivatives using urea as a catalyst, demonstrating the utility of urea in facilitating multicomponent reactions, which can be applied in the synthesis of pharmacologically active compounds and materials (Li, Ruzi, Ablajan, & Ghalipt, 2017).

Antioxidant and Antitumor Activities

Research into the biological activities of heterocyclic compounds has revealed their potential as antioxidants and anticancer agents. Nassar, Atta-Allah, and Elgazwy (2015) explored the synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, highlighting their significant effects against tumor model cancer cell lines, suggesting the potential of such compounds in developing new anticancer drugs (Nassar, Atta-Allah, & Elgazwy, 2015).